Cas no 2228719-81-9 (5-methylpyrazine-2-sulfonamide)

• Product Name: 5-methylpyrazine-2-sulfonamide
• CAS No: 2228719-81-9
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 6000230
• PubChem ID: 154703774
• Update Time: 2025-08-04

5-methylpyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methylpyrazine-2-sulfonamide
• 2228719-81-9
• EN300-1990361

• Inchi： 1S/C5H7N3O2S/c1-4-2-8-5(3-7-4)11(6,9)10/h2-3H,1H3,(H2,6,9,10)
• InChI Key： PRSWSSAJIUSMGN-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C)=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų

Additional information on 5-methylpyrazine-2-sulfonamide

5-Methylpyrazine-2-Sulfonamide: A Comprehensive Overview

The compound 5-methylpyrazine-2-sulfonamide, identified by the CAS number 2228719-81-9, is a chemically synthesized organic compound with significant potential in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and materials science. The structure of 5-methylpyrazine-2-sulfonamide consists of a pyrazine ring substituted with a methyl group at position 5 and a sulfonamide group at position 2, making it a unique derivative with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-methylpyrazine-2-sulfonamide. Researchers have explored various methodologies to optimize its production, including microwave-assisted synthesis and catalytic processes. These innovations have not only improved the yield but also reduced the environmental footprint of its manufacturing. The compound's stability under diverse conditions has been extensively studied, revealing its suitability for applications in both laboratory and industrial settings.

The chemical structure of 5-methylpyrazine-2-sulfonamide plays a pivotal role in its reactivity and functionality. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, contributes to its electronic properties. The methyl group at position 5 introduces steric effects, while the sulfonamide group at position 2 imparts hydrophilic characteristics. This combination makes the compound versatile for use in drug design, where both hydrophilic and hydrophobic interactions are crucial for bioavailability and target specificity.

In the realm of pharmacology, 5-methylpyrazine-2-sulfonamide has shown promise as a potential lead compound for developing therapeutic agents. Studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways, such as kinases and G-protein coupled receptors (GPCRs). Preclinical trials have highlighted its efficacy in models of inflammation, neurodegenerative diseases, and cancer, suggesting its potential as an innovative treatment option.

Beyond pharmacology, 5-methylpyrazine-2-sulfonamide has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have explored its integration into thin-film transistor (TFT) devices, where it exhibits favorable charge transport characteristics. Additionally, its stability under thermal and mechanical stress makes it suitable for high-performance materials used in aerospace and automotive industries.

The agricultural sector has also benefited from the properties of 5-methylpyrazine-2-sulfonamide. Studies have shown its effectiveness as a plant growth regulator, enhancing crop yield under stress conditions such as drought and salinity. Its ability to modulate plant hormone signaling pathways offers new avenues for sustainable agriculture practices. Furthermore, research into its pesticidal properties has revealed potential applications as an eco-friendly alternative to conventional pesticides.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 5-methylpyrazine-2-sulfonamide. Advanced molecular modeling techniques have enabled researchers to predict its binding affinities with various biological targets accurately. These computational studies have significantly accelerated drug discovery processes by identifying optimal candidates for further development.

In conclusion, 5-methylpyrazine-2-sulfonamide stands as a testament to the advancements in modern chemistry. Its versatile structure and diverse applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.